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Compound of Interest

Compound Name: 4-nitrobutanoyl Chloride

Cat. No.: B14446786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-nitrobenzoyl chloride (CAS No.

122-04-3), a versatile reagent in organic synthesis, particularly relevant in pharmaceutical and

materials science research. Due to the limited commercial availability of 4-nitrobutanoyl
chloride, this guide focuses on the readily accessible and structurally related aromatic acyl

chloride, 4-nitrobenzoyl chloride.

Commercial Availability
4-Nitrobenzoyl chloride is readily available from numerous chemical suppliers worldwide. It is

typically offered in various purities, with ≥98% being common.

Table 1: Commercial Supplier Information for 4-Nitrobenzoyl Chloride
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Supplier Purity Available Quantities

Sigma-Aldrich for synthesis 5 g, 250 g[1]

Thermo Scientific Chemicals 98% 10 g, 100 g[2][3]

TCI (Tokyo Chemical Industry) >98.0% (GC)(T) 25 g, 500 g[4]

Chem-Impex ≥ 98% (GC) 25 g, 250 g[5]

Lab Pro Inc Min. 98.0% (GC,T) 500 g[6]

CDH Fine Chemical for synthesis Not specified[7]

CymitQuimica >98.0%(GC)(T) Multiple listings[8]

Disclaimer: Availability and pricing are subject to change. Please consult the suppliers'

websites for the most current information.

Physicochemical Properties
4-Nitrobenzoyl chloride is a yellow crystalline solid.[8][9] It is soluble in organic solvents like

tetrahydrofuran, dichloromethane, chloroform, and pyridine, but insoluble in water.[3][8]

Table 2: Physicochemical Data of 4-Nitrobenzoyl Chloride
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Property Value Reference

Molecular Formula C₇H₄ClNO₃ [2][5][10][11][12]

Molecular Weight 185.56 g/mol [1][5][10][11]

CAS Number 122-04-3 [1][2][4][5][6][7][8][10][11][12]

Appearance
Light orange to yellow to green

powder/crystals/flakes
[2][4][5][7]

Melting Point 70 - 75 °C [1][2][5][6][10][13][14]

Boiling Point 155 °C at 20 hPa [1]

Density 1.530 g/cm³ [5]

Flash Point 102 °C (closed cup) [1][14]

Safety and Handling
4-Nitrobenzoyl chloride is a corrosive and moisture-sensitive compound that requires careful

handling in a well-ventilated fume hood.[6][8][14] It is classified as a corrosive solid that can

cause severe skin burns and eye damage.[7][10][14]

Table 3: Hazard Information for 4-Nitrobenzoyl Chloride

Hazard Statement GHS Classification
Precautionary Statement
Examples

H290: May be corrosive to

metals
Met. Corr. 1

P234: Keep only in original

container.

H314: Causes severe skin

burns and eye damage
Skin Corr. 1B, Eye Dam. 1

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[10]

[14]

H341: Suspected of causing

genetic defects
Muta. 2

P201: Obtain special

instructions before use.
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Note: This is not an exhaustive list. Always consult the full Safety Data Sheet (SDS) from the

supplier before handling this chemical.

Spill Occurs

Evacuate Immediate Area

Wear Appropriate PPE
(gloves, goggles, lab coat)

Cover with Inert Absorbent Material
(e.g., vermiculite, sand)

Collect and Place in a
Sealed Container for Disposal

Clean Spill Area with a
Suitable Solvent

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Spill Response Workflow for 4-Nitrobenzoyl Chloride.

Experimental Protocols
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A common laboratory-scale synthesis of 4-nitrobenzoyl chloride involves the reaction of 4-

nitrobenzoic acid with a chlorinating agent, such as thionyl chloride or phosphorus

pentachloride.[9][15] The following protocol is a representative example using phosphorus

pentachloride.[9]

Materials:

4-nitrobenzoic acid (20 g)

Phosphorus pentachloride (25 g)[9]

Carbon tetrachloride (for recrystallization)

250-mL round-bottom flask

Reflux condenser

Water bath

Distillation apparatus

Procedure:

In a fume hood, combine 20 g of 4-nitrobenzoic acid and 25 g of phosphorus pentachloride

in a 250-mL flask fitted with a reflux condenser.[9]

Heat the flask on a water bath, shaking occasionally. Continue heating until the evolution of

hydrogen chloride gas subsides and a clear, homogeneous liquid is formed.[9]

Transfer the reaction mixture to a distillation apparatus.

Distill the mixture, raising the temperature to 220 °C to remove the phosphorus oxychloride

byproduct.[9]

The remaining residue is crude 4-nitrobenzoyl chloride.

The product can be purified by recrystallization from carbon tetrachloride or by vacuum

distillation (b.p. 155 °C / 20 mmHg).[9] The purified product should appear as yellow needles
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with a melting point of approximately 73 °C.[9]
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phosphorus oxychloride
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Obtain pure
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Caption: Synthesis Workflow for 4-Nitrobenzoyl Chloride.

Applications in Research and Development
4-Nitrobenzoyl chloride is a key intermediate in the synthesis of a variety of organic molecules.

[5] Its reactivity is centered around the electrophilic acyl chloride group, which readily
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undergoes nucleophilic acyl substitution.

Key Applications:

Pharmaceutical Synthesis: It serves as a building block for various pharmaceuticals.[5]

Dye Manufacturing: Used in the production of dyes, contributing to color and stability.[5]

Polymer Chemistry: Employed in the synthesis of specialty polymers and additives.[5]

Organic Synthesis: A versatile reagent for introducing the 4-nitrobenzoyl group, which can be

a precursor to an amino group through reduction.[5]

While 4-nitrobenzoyl chloride is not directly involved in signaling pathways, it is used to

synthesize molecules that can modulate these pathways. The diagram below illustrates a

generic signaling cascade where a synthesized inhibitor, potentially derived from 4-nitrobenzoyl

chloride, could act.

Ligand Receptor Kinase 1

Kinase 2 Transcription Factor Cellular Response

Synthesized Inhibitor
(from 4-nitrobenzoyl chloride)

Click to download full resolution via product page

Caption: Generic Kinase Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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